Cas no 2034500-54-2 (3-[(3-methoxythiolan-3-yl)methyl]-1-(oxan-4-yl)urea)

• Product Name: 3-[(3-methoxythiolan-3-yl)methyl]-1-(oxan-4-yl)urea
• CAS No: 2034500-54-2
• MF: C₁₂H₂₂N₂O₃S
• MW: 274.3797
• CID: 5351986
• Update Time: 2025-06-08

3-[(3-methoxythiolan-3-yl)methyl]-1-(oxan-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[(3-methoxythiolan-3-yl)methyl]-3-(oxan-4-yl)urea
• 1-((3-methoxytetrahydrothiophen-3-yl)methyl)-3-(tetrahydro-2H-pyran-4-yl)urea
• 3-[(3-methoxythiolan-3-yl)methyl]-1-(oxan-4-yl)urea

• Inchi： 1S/C12H22N2O3S/c1-16-12(4-7-18-9-12)8-13-11(15)14-10-2-5-17-6-3-10/h10H,2-9H2,1H3,(H2,13,14,15)
• InChI Key： BYHHAXWZYVXBMU-UHFFFAOYSA-N
• SMILES： S1C([H])([H])C([H])([H])C(C([H])([H])N([H])C(N([H])C2([H])C([H])([H])C([H])([H])OC([H])([H])C2([H])[H])=O)(C1([H])[H])OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• XLogP3: 0.3
• Topological Polar Surface Area: 84.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-[(3-methoxythiolan-3-yl)methyl]-1-(oxan-4-yl)urea

Comprehensive Overview of 3-[(3-Methoxythiolan-3-yl)methyl]-1-(oxan-4-yl)urea (CAS No. 2034500-54-2)

The compound 3-[(3-methoxythiolan-3-yl)methyl]-1-(oxan-4-yl)urea (CAS No. 2034500-54-2) is a chemically synthesized urea derivative with a unique structural framework. Its molecular structure incorporates a thiolane ring modified with a methoxy group and a tetrahydropyran (oxane) moiety, making it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications due to its hybrid heterocyclic architecture, which offers versatility in drug design and functional material development.

In recent years, the demand for novel urea-based compounds has surged, driven by their role as key intermediates in pharmaceuticals and agrochemicals. The presence of both thiolane and oxane rings in this compound enhances its stability and bioavailability, addressing common challenges in drug formulation. This aligns with the growing focus on bioavailability optimization and sustainable chemistry, topics frequently searched in scientific databases and AI-driven platforms like Google Scholar and PubMed.

From a synthetic perspective, 3-[(3-methoxythiolan-3-yl)methyl]-1-(oxan-4-yl)urea exemplifies advancements in green chemistry. Its synthesis often involves catalytic methods that minimize waste, resonating with the global push for eco-friendly chemical processes. This aligns with trending searches such as "green synthesis of heterocycles" and "catalytic urea derivatives," reflecting the compound's relevance in contemporary research.

The compound's potential extends to drug discovery, where urea derivatives are known for their ability to form hydrogen bonds with biological targets. Its thiolane-oxane hybrid structure could modulate interactions with enzymes or receptors, making it a candidate for central nervous system (CNS) therapeutics or anti-inflammatory agents. These applications are frequently queried in AI-powered research tools, underscoring the compound's alignment with cutting-edge biomedical trends.

Analytical characterization of 2034500-54-2 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a critical aspect for industries adhering to Good Manufacturing Practices (GMP). Such protocols are highly searched in the context of "pharmaceutical quality assurance," further highlighting the compound's industrial significance.

In conclusion, 3-[(3-methoxythiolan-3-yl)methyl]-1-(oxan-4-yl)urea represents a convergence of structural innovation and practical utility. Its multifaceted applications—from drug development to sustainable synthesis—position it as a compound of enduring scientific and commercial value. As research continues to unravel its full potential, this urea derivative is poised to contribute significantly to advancements in chemistry and life sciences.